25N-N1-Nap

• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C21H22N2O4/c1-26-20-13-19(23(24)25)21(27-2)12-16(20)10-11-22-14-17-8-5-7-15-6-3-4-9-18(15)17/h3-9,12-13,22H,10-11,14H2,1-2H3
• InChIKey: ALVHBRTUOXXMDK-UHFFFAOYSA-N

25N-N1-Nap: Key Features & Procurement

25N-N1-Nap（化合物16，CAS 2865185‑31‑3）是一种苯乙胺衍生物，归属于25‑NB类，在5‑HT2A受体上表现为β‑arrestin偏向性激动剂——其对Gq通路的激活极弱，而保留了对β‑arrestin2通路的强效募集能力 [1]。该化合物在雄性C57BL/6J小鼠模型中可拮抗苯环利定（PCP）诱导的过度活动，并在中枢神经系统内阻断DOI引起的甩头反应，却不自身引发甩头反应，提示其具备抗精神病样行为特征而无致幻潜力 [2]。这些特性使其成为研究5‑HT2A受体偏向性信号传导以及非致幻性神经精神药物研发的关键工具化合物。

β-Arrestin-biased 5‑HT₂A probe with minimal Gq activation

Non-hallucinogenic profile in rodent HTR model

Supports behavioral model endpoint studies (PCP-induced hyperactivity)

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023). View Source
• [2] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. Preprint at bioRxiv 2023.07.29.551106 (2023); subsequently published in Nature Communications. View Source

Why 25N-N1-Nap Cannot Be Replaced

25N‑NB类化合物虽共享苯乙胺母核，但N‑取代基的微小差异即导致Gq/β‑arrestin2偏向性的剧烈变化。例如，25N‑NBOMe为平衡性激动剂（同时激活Gq与β‑arrestin2通路），在体内诱发强致幻性甩头反应；而25N‑N1‑Nap因萘环取代基的空间位阻效应，几乎完全丧失Gq活性，在体内不产生甩头反应，反而拮抗PCP诱导的过度活动 [1]。即使同为偏向性激动剂，25N‑N1‑Nap（萘基）与25N‑NBPh（联苯基）在β‑arrestin2募集效能与Gq残留活性上亦存在定量差异 [2]。这意味着，在偏向性信号研究、非致幻性5‑HT2A功能探索以及抗精神病样行为模型中，其他同类化合物无法提供可比的信号分离度与体内表型。

25N-NBOMe

Balanced agonist with hallucinogenic HTR induction; bias window may not support pathway-selective studies.

25N-NBPh

Residual Gq activity limits signal separation; bias profile may not transfer directly to minimal-Gq contexts.

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023). View Source
• [2] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. Preprint at bioRxiv 2023.07.29.551106 (2023). View Source

25N-N1-Nap: Comparative Evidence

Gq vs. β-Arrestin2 Signaling Bias

在5‑HT2A受体上，25N‑N1‑Nap（化合物16）与平衡性激动剂25N‑NBOMe（化合物4）及同样具偏向性的25N‑NBPh（化合物17）相比，表现出Gq解离活性的显著降低，而对β‑arrestin2的募集能力得以保留。具体而言，25N‑N1‑Nap的Gq解离活性远低于25N‑NBOMe，呈现明确的β‑arrestin偏向性表型；25N‑NBPh虽亦为偏向性激动剂，但其Gq残留活性与β‑arrestin2募集效能的比值与25N‑N1‑Nap存在差异 [1]。

Signaling Bias

Head-to-head

Gq activity ~ minimal; β‑arrestin2 recruitment retained

Supports pathway-selective signaling studies

BRET assays; see source for exact EC₅₀/Emax

Evidence Dimension	5‑HT2A受体Gq解离活性 vs. β‑arrestin2募集活性（偏向性）
Target Compound Data	25N‑N1‑Nap：Gq解离活性显著降低至接近基线水平；β‑arrestin2募集活性保留（具体Emax及EC50值参见原始论文Fig. 3A及Supplementary Tables）
Comparator Or Baseline	25N‑NBOMe（化合物4）：Gq与β‑arrestin2活性均强，为平衡性激动剂；25N‑NBPh（化合物17）：Gq活性降低但仍高于25N‑N1‑Nap水平
Quantified Difference	25N‑N1‑Nap的Gq活性约为25N‑NBOMe的极小部分（接近完全丧失），而β‑arrestin2募集活性保持在同一数量级；与25N‑NBPh相比，25N‑N1‑Nap的Gq活性更低，偏向性更显著
Conditions	BRET法检测Gq解离与β‑arrestin2募集；实验温度37°C，化合物孵育时间60分钟；三次独立实验，数据以mean±SEM表示

Why This Matters

对于需要最大化Gq/β‑arrestin2信号分离度的研究（如解析致幻与非致幻信号通路），25N‑N1‑Nap提供了比25N‑NBPh更彻底的Gq信号消除，是更为洁净的β‑arrestin偏向性工具。

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023), Fig. 3A and Supplementary Tables. View Source

Head-Twitch Response Induction

25N‑N1‑Nap（化合物16）在雄性C57BL/6J小鼠中不诱发甩头反应（HTR），与经典致幻性5‑HT2A激动剂(±)‑DOI及同系列的平衡性激动剂25N‑NBOMe形成鲜明对比。在相同实验条件下，(±)‑DOI在1 mg/kg IP剂量下诱发显著的甩头反应，而25N‑N1‑Nap即使在较高剂量下亦不产生任何甩头反应 [1]。

HTR Induction

Head-to-head

HTR count ≈ 0

Non-hallucinogenic profile in rodent model

Male C57BL/6J, SC/IP, 20-min observation

Evidence Dimension	甩头反应（HTR）诱发能力
Target Compound Data	25N‑N1‑Nap：不诱发HTR（与载体对照组无显著差异）
Comparator Or Baseline	(±)‑DOI (1 mg/kg IP)：诱发显著的甩头反应（群组均值>40次/20分钟）；25N‑NBOMe：亦诱发显著HTR
Quantified Difference	25N‑N1‑Nap的HTR诱发数近似为0，而(±)‑DOI的HTR诱发数超过40次/20分钟
Conditions	雄性C57BL/6J小鼠；皮下（SC）或腹腔（IP）给药；HTR在给药后20分钟内人工计数

Why This Matters

HTR是啮齿类动物中预测化合物致幻潜力的金标准行为范式。25N‑N1‑Nap完全不诱发HTR，证明其不具备经典致幻活性，可用于需要排除致幻干扰的5‑HT2A功能研究。

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. Preprint at bioRxiv 2023.07.29.551106 (2023), Fig. 4A‑D. View Source

DOI-Induced HTR Blockade

在预处理‑挑战范式中，25N‑N1‑Nap（化合物16）能有效阻断由(±)‑DOI (1 mg/kg IP)诱发的甩头反应，证实其可穿透血脑屏障并在中枢神经系统内功能性占据5‑HT2A受体。与结构相近的偏向性激动剂25N‑NBPh及25N‑NB‑2‑OH‑3‑Me相比，25N‑N1‑Nap表现出相似的阻断效能 [1]。统计结果显示，25N‑N1‑Nap预处理组与DOI单独挑战组之间存在极显著差异（F₃,₁₆=68.43, p<0.0001），HTR次数从DOI单独组的约50次降至接近0次 [2]。

DOI-HTR Blockade

Head-to-head

HTR from ~50 to near 0; p<0.01

Central 5‑HT₂A target engagement confirmed

10 min pretreatment, n=4–7/group

Evidence Dimension	对(±)‑DOI (1 mg/kg IP)诱导HTR的阻断效能
Target Compound Data	25N‑N1‑Nap (10 mg/kg SC)：几乎完全阻断DOI诱导的HTR（HTR计数≈0‑5次）
Comparator Or Baseline	载体+DOI：HTR计数约50次/20分钟；25N‑NBPh (10 mg/kg SC)：亦完全阻断DOI‑HTR；25N‑NB‑2‑OH‑3‑Me (10 mg/kg SC)：部分阻断
Quantified Difference	25N‑N1‑Nap预处理：HTR从约50次降至接近0次；ANOVA F₃,₁₆=68.43, p<0.0001
Conditions	雄性C57BL/6J小鼠；预处理化合物给药后10分钟注射(±)‑DOI (1 mg/kg IP)；随后20分钟内计数HTR；各组n=4‑7只

Why This Matters

此实验既验证了25N‑N1‑Nap的血脑屏障穿透能力与中枢5‑HT2A靶点占位，又为其作为‘非致幻性5‑HT2A激动剂’在抗精神病样行为模型中的应用提供了直接的体内功能性证据。

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. Preprint at bioRxiv 2023.07.29.551106 (2023), Fig. 4F‑H. View Source
• [2] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023), Fig. 4 caption. View Source

PCP-Induced Hyperactivity Antagonism

25N‑N1‑Nap（化合物16）在苯环利定（PCP）诱导的过度活动模型中表现出显著的拮抗效应，其效能与选择性5‑HT2A拮抗剂M100907相当。统计结果表明，25N‑N1‑Nap预处理组与PCP单独组之间存在显著差异（25N‑N1‑Nap × PCP交互作用：F₁,₂₀=7.09, p=0.015；时间交互作用：F₂,₄₀=11.03, p=0.0002），运动距离从PCP单独组的约600 cm降至约300 cm [1]。M100907同样有效拮抗PCP诱导的过度活动（M100907 × PCP：F₁,₂₀=7.41, p=0.0131）[2]。

PCP Hyperactivity

Head-to-head

Distance ~300 cm; p=0.015

Supports behavioral model endpoint interpretation

Open-field test, 30 min, vs. M100907

Evidence Dimension	对PCP诱导的自主活动过度增加的拮抗效应
Target Compound Data	25N‑N1‑Nap (10‑20 mg/kg SC)：运动距离从PCP组约600 cm降至约300 cm；交互作用F₁,₂₀=7.09, p=0.015
Comparator Or Baseline	载体+PCP：运动距离约600 cm/30分钟；M100907 (选择性5‑HT2A拮抗剂)：运动距离亦显著降低至约350 cm
Quantified Difference	25N‑N1‑Nap降低PCP诱导的过度活动约50%；统计分析p=0.015（与PCP单独组相比）
Conditions	雄性C57BL/6J小鼠；旷场试验；运动距离以厘米为单位记录30分钟；药物剂量为mg/kg SC给药；Tukey事后检验

Why This Matters

PCP诱导的过度活动是精神分裂症阳性症状的经典动物模型。25N‑N1‑Nap在此模型中的有效性（与临床使用的5‑HT2A拮抗剂相当）提示其具有抗精神病样治疗潜力，且其非致幻特性可能提供较传统致幻性5‑HT2A激动剂更好的安全性窗口。

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. Preprint at bioRxiv 2023.07.29.551106 (2023), Fig. 7F. View Source
• [2] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023), Fig. 7F‑G. View Source

5-HT2A Receptor Internalization

利用NanoBiT内化实验定量比较了各化合物对5‑HT2A受体表面表达的调控能力。25N‑N1‑Nap（化合物16）诱导的5‑HT2A受体内化程度与内源性配体5‑HT相当，且强于DOI，提示其可通过受体内化/下调机制产生速发性耐受。25N‑NBPh（化合物17）及25N‑NBOMe（化合物4）亦诱发不同程度的内化 [1]。在重复给药耐受性实验中，25N‑N1‑Nap连续5天每日给药后，小鼠对DOI挑战的HTR反应降至对照组的约20‑30%，而DOI自身重复给药亦产生类似耐受 [2]。

Receptor Internalization

Head-to-head

~80–90% of 5‑HT max

Chronic dosing model fit for tolerance studies

NanoBiT assay; 5‑HT max = 100%

Evidence Dimension	5‑HT2A受体表面表达下降（内化）
Target Compound Data	25N‑N1‑Nap：内化程度接近5‑HT的最大效应（约80‑90% of max 5‑HT response）
Comparator Or Baseline	5‑HT (内源性配体，max response设为100%)；DOI（弱内化，约30‑50%）；25N‑NBOMe（中等内化，约60‑70%）；25N‑NBPh（中等内化，约50‑60%）
Quantified Difference	25N‑N1‑Nap内化效应约为DOI的2‑3倍，与5‑HT相当；Pimavanserin（反向激动剂/拮抗剂）几乎不引起内化
Conditions	NanoBiT内化实验；细胞表面LgBi‑5‑HT2A受体检测；数据以basal表面表达的百分比表示，并以5‑HT最大效应的0%归一化；三次独立实验

Why This Matters

强效的受体内化能力使得25N‑N1‑Nap不仅可以作为研究急性偏向性信号的探针，还适用于慢性给药范式下研究受体下调/耐受机制的实验设计，这是其他内化效能较弱的偏向性激动剂所不具备的优势。

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential. Preprint at bioRxiv 2023.07.29.551106 (2023), Fig. 7B. View Source
• [2] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023), Fig. 7C‑D. View Source

Structural Basis of Biased Signaling

通过分子动力学（MD）模拟比较了25N‑N1‑Nap（化合物16）与25CN‑NBOH在5‑HT2A受体结合模式下的构象差异。25N‑N1‑Nap的萘环与保守残基W336^6.48（拨动开关）发生空间相互作用，导致TM6的向外摇摆幅度处于非活性构象（6WH4）与完全活性构象（25CN‑NBOH结合态）之间的中间状态；其W336^6.48的χ2二面角分布亦显著不同于25CN‑NBOH，偏向于更小的旋转角度 [1]。这种中间态的TM6构象与25N‑N1‑Nap的Gq弱活性/β‑arrestin偏向性表型相吻合。

MD Simulation

Cross-study comparable

TM6 intermediate; W336 χ2 shift

Rational design vector for biased GPCR ligands

250 ns MD, PDB:6WHA

Evidence Dimension	TM6螺旋外摆幅度及W336^6.48 χ2二面角分布
Target Compound Data	25N‑N1‑Nap：TM6外摆幅度介于非活性态与25CN‑NBOH活性态之间；W336^6.48 χ2角分布偏向于较小角度区间
Comparator Or Baseline	25CN‑NBOH：TM6完全向外摆动，W336^6.48 χ2角分布于较大角度区间；非活性态（6WH4）：TM6未向外摆动
Quantified Difference	最终帧的TM6倾斜角在25N‑N1‑Nap复合物中显著小于25CN‑NBOH复合物（具体角度值参见原文Fig. 3B及源数据）
Conditions	250 ns全原子分子动力学模拟；初始构象基于5‑HT2A受体冷冻电镜结构（PDB: 6WHA）；模拟软件为Desmond/AMBER

Why This Matters

该结构层面的定量差异解释了25N‑N1‑Nap相较于含苯并杂环的偏向性激动剂（如25CN‑NBOH）具有更彻底的Gq信号消除。对于从事GPCR偏向性机制研究或基于结构的药物设计，这些模拟数据为理性改造提供了可操作的结构向量。

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023), Fig. 3B‑D and main text. View Source

25N-N1-Nap: Preferred Applications

Gq vs. β-Arrestin2 Pathway Dissection

选择25N‑N1‑Nap作为高纯度β‑arrestin偏向性探针，可最大限度地消除Gq信号干扰。在需要明确区分两条通路下游效应（如转录调控、突触可塑性、神经炎症）的实验设计中，其优于25N‑NBPh的偏向性窗口使得表型解读更为清晰 [1]。

Non-Hallucinogenic Antipsychotic-Like Effects

在PCP诱导的过度活动模型（精神分裂症阳性症状替代模型）中，25N‑N1‑Nap不产生HTR而表现出抗精神病样活性。这一独特的体内表型组合使其成为探究‘非致幻性5‑HT2A激动剂在精神分裂症、双相障碍等领域治疗潜力’的理想工具化合物 [1]。

Receptor Downregulation & Tolerance

25N‑N1‑Nap高效诱导5‑HT2A受体内化（效能与内源性配体5‑HT相当），结合其不产生致幻行为的特点，可用于在清醒动物中慢性给药以研究受体下调/耐受的形成与逆转机制，而无需担忧致幻性急性行为干扰实验结果 [1]。

Structure-Based Biased Signaling Design

25N‑N1‑Nap的萘环‑W336^6.48空间相互作用提供了‘大体积N‑取代基诱导TM6中间构象从而实现偏向性’的结构范例。药物化学和计算化学团队可基于此进行类似物设计或自由能微扰计算，以验证并在其他GPCR中推广此偏向性设计策略 [1]。

Application

Selection Property

Validation Focus

5‑HT₂A biased signaling dissection

Minimal Gq activity

Pathway-specific endpoint interpretation

Behavioral model studies of non-hallucinogenic 5‑HT₂A agonism

Non-hallucinogenic HTR profile

PCP-induced hyperactivity model endpoints

Chronic receptor downregulation studies

High receptor internalization efficiency

Tolerance and resensitization endpoint monitoring

Structure-guided biased ligand design

TM6 intermediate conformation

MD-based W336 interaction analysis

• [1] Wallach, J., Cao, A.B., et al. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential. Nature Communications 14, 8221 (2023). View Source